Cas no 1877789-27-9 (5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid)

5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid structure
1877789-27-9 structure
Product Name:5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid
CAS No:1877789-27-9
MF:C9H14N2O2
MW:182.219662189484
CID:5803646
PubChem ID:165833353
Update Time:2024-01-11

5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid
    • 1877789-27-9
    • EN300-1798812
    • Inchi: 1S/C9H14N2O2/c1-3-4-5-8-7(9(12)13)6-10-11(8)2/h6H,3-5H2,1-2H3,(H,12,13)
    • InChI Key: OWPIBHBOIODMPO-UHFFFAOYSA-N
    • SMILES: OC(C1C=NN(C)C=1CCCC)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.1Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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